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Compound of Interest

Compound Name: G092

Cat. No.: B12409509

Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper disposal of any substance is a critical component of maintaining a

safe and compliant work environment. This guide provides essential information for the

disposal of G092, identified as Millipore product GF092.

Based on the Safety Data Sheet (SDS), product GF092 from Millipore is classified as a non-

hazardous substance or mixture[1]. This classification significantly simplifies the disposal

process, as it does not require handling as hazardous waste. However, adherence to standard

laboratory good practices is still essential to ensure safety and regulatory compliance.

Immediate Safety and Handling
While G092 (GF092) is not classified as hazardous, standard laboratory safety protocols

should always be followed during handling.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and gloves.

Ventilation: Use in a well-ventilated area.

Spill Procedures: In the event of a spill, cover drains and collect the material. The area

should then be cleaned, and dust generation should be avoided[1].
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Disposal Plan and Procedures
The non-hazardous nature of G092 (GF092) allows for a straightforward disposal process. The

primary goal is to prevent environmental contamination and ensure the safety of all personnel.

Step-by-Step Disposal Workflow
The following diagram outlines the recommended step-by-step procedure for the disposal of

G092 (GF092).
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Disposal workflow for non-hazardous substance G092 (GF092).
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Data Presentation
As G092 (GF092) is a non-hazardous mixture, the Safety Data Sheet does not provide specific

quantitative data for disposal, such as concentration limits or pH adjustments. The key data

point is its classification.

Parameter Value Source

Hazard Classification
Not a hazardous substance or

mixture
SDS[1]

Experimental Protocols
Due to the non-hazardous nature of G092 (GF092), no specific experimental protocols for

neutralization or deactivation are required prior to disposal. Standard laboratory practices for

waste management should be followed. Always consult your institution's specific guidelines for

non-hazardous chemical waste. While the SDS for GF092 indicates it is non-hazardous, it is

crucial to avoid mixing it with other chemical waste streams to prevent unintended reactions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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